3-fluoro AMB
Overview
Description
3-fluoro AMB is an analytical reference material that is structurally categorized as a cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolic Profiling and Drug Differentiation
3-fluoro AMB, along with its analogs, has been a subject of metabolic profiling studies. For instance, a study conducted by (Andersson et al., 2016) focused on understanding the metabolism of AMB and its fluoro analog 5F-AMB. This research is crucial in differentiating AMB from 5F-AMB in clinical or forensic cases, providing valuable data for identifying these substances.
Analytical Chemistry Applications
In analytical chemistry, the synthesis of fluorinated compounds like 3-fluoro AMB is significant. For instance, studies have explored the synthesis of various fluorinated analogs for different applications. (Tsuchikawa et al., 2006) synthesized a fluorinated derivative of amphotericin B, which showed antifungal activity and could be useful for NMR-based investigations.
Molecular Imaging in Oncology
Fluorine-18 labeled compounds, which could potentially include derivatives of 3-fluoro AMB, are significant in the field of oncology, particularly in positron emission tomography (PET) imaging. (Shields, 2006) highlighted the importance of such compounds in cancer staging, prognosis estimation, and prediction of therapeutic outcomes.
Development of Fluorinated Liquid Crystals
The synthesis of fluorinated compounds like 3-fluoro AMB contributes to the development of fluorinated liquid crystals. These compounds, due to their unique properties, find applications in various fields including display technologies. (Hird, 2007) discussed the role of such fluorinated compounds in enhancing the properties of liquid crystals.
Environmental and Material Sciences
3-fluoro AMB and its derivatives could also find applications in environmental and material sciences. For instance, studies have explored the use of fluorinated compounds in sensing and removal of environmental pollutants. (Geng et al., 2014) developed a water-soluble fluorescent polymer for metal ion sensing, an application where fluorinated compounds could be relevant.
properties
Product Name |
3-fluoro AMB |
|---|---|
Molecular Formula |
C19H26FN3O3 |
Molecular Weight |
363.4 |
InChI |
InChI=1S/C19H26FN3O3/c1-5-13(20)10-11-23-15-9-7-6-8-14(15)17(22-23)18(24)21-16(12(2)3)19(25)26-4/h6-9,12-13,16H,5,10-11H2,1-4H3,(H,21,24)/t13?,16-/m0/s1 |
InChI Key |
YPUVLRMGECVDHZ-VYIIXAMBSA-N |
SMILES |
O=C(N[C@H](C(OC)=O)C(C)C)C1=NN(CCC(F)CC)C2=C1C=CC=C2 |
synonyms |
3-fluoro AMP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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